Cas no 114551-18-7 (2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy-)

2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy- structure
114551-18-7 structure
Product Name:2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy-
CAS No:114551-18-7
MF:C10H12N2O5
MW:240.212682723999
CID:199418
PubChem ID:451894
Update Time:2025-04-19

2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy-
    • 1-[(2R,4R)-4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2-yl]-4-methoxypyrimidin-2-one
    • 2(1H)-Pyrimidinone, 1-(2,3-anhydro-beta-D-lyxofuranosyl)-4-methoxy-
    • DTXSID50921413
    • 1-(2,3-Anhydro-beta-D-lyxofuranosyl)-4-methoxy-2-(1H)pyrimidinone
    • 1-[(2R,4R)-2-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-4-yl]-4-methoxy-pyrimidin-2-one
    • 1-(2,3-Anhydropentofuranosyl)-4-methoxypyrimidin-2(1H)-one
    • 2(1H)-Pyrimidinone, 1-(2,3-anhydro-.beta.-D-lyxofuranosyl)-4-methoxy-
    • 114551-18-7
    • 1-(2,3-Anhydro-.beta.-D-lyxofuranosyl)-4-methoxy-2-(1H)pyrimidinone
    • Inchi: 1S/C10H12N2O5/c1-15-6-2-3-12(10(14)11-6)9-8-7(17-8)5(4-13)16-9/h2-3,5,7-9,13H,4H2,1H3/t5-,7?,8?,9-/m1/s1
    • InChI Key: IOJUZDPNBIAHGR-WFXDJJTDSA-N
    • SMILES: O1C2[C@H](N3C(N=C(C=C3)OC)=O)O[C@H](CO)C12

Computed Properties

  • Exact Mass: 240.07466
  • Monoisotopic Mass: 240.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • Density: 1.75
  • Boiling Point: 403.3°Cat760mmHg
  • Flash Point: 197.7°C
  • Refractive Index: 1.714
  • PSA: 83.89
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